Cas no 37003-66-0 (1,3-Dioxepane, 5-ethoxy-)

• Product Name: 1,3-Dioxepane, 5-ethoxy-
• CAS No: 37003-66-0
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2824395
• Update Time: 2023-08-07

1,3-Dioxepane, 5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepane, 5-ethoxy-
• 5-ethoxy-1,3-dioxepan

• Inchi： 1S/C7H14O3/c1-2-10-7-3-4-8-6-9-5-7/h7H,2-6H2,1H3
• InChI Key： QHTGMSSCTYBRSO-UHFFFAOYSA-N
• SMILES： O(CC)C1COCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.9
• XLogP3: 0.4
• Topological Polar Surface Area: 27.7